Cas no 898759-82-5 (4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone)

• Product Name: 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone
• CAS No: 898759-82-5
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD07699998
• CID: 878258
• PubChem ID: 24726703
• Update Time: 2025-09-19

4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-dioxolan-2-yl)phenyl]-(3-methylphenyl)methanone
• 4'-(1,3-DIOXOLAN-2-YL)-3-METHYLBENZOPHENONE
• MFCD07699998
• 898759-82-5
• DTXSID00645096
• [4-(1,3-Dioxolan-2-yl)phenyl](3-methylphenyl)methanone
• 2-[4-(3-METHYLBENZOYL)PHENYL]-1,3-DIOXOLANE
• AKOS016022115
• 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone

• MDL： MFCD07699998
• Inchi： 1S/C17H16O3/c1-12-3-2-4-15(11-12)16(18)13-5-7-14(8-6-13)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3
• InChI Key： IGXRCXYMCBVLFJ-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(C2C=CC=C(C)C=2)=O)=CC=1

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.27140

4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone Security Information

• Storage Condition：(BD310702)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone

4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone: A Comprehensive Overview

The compound 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone (CAS No. 898759-82-5) is a versatile and intriguing molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as benzophenone derivative, is characterized by its unique structure, which includes a benzophenone backbone substituted with a methyl group and a cyclic acetal moiety. The presence of the 1,3-dioxolan ring introduces interesting electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and organic semiconductors. The compound's ability to act as a precursor for more complex structures has been extensively documented in recent publications. Its use in click chemistry reactions has also gained traction, particularly in the context of constructing bioactive molecules with high precision.

One of the most notable advancements involving this compound is its application in the field of optoelectronics. Scientists have demonstrated that 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone can serve as a building block for organic light-emitting diodes (OLEDs). The compound's electronic properties, including its high electron mobility and photoluminescence efficiency, make it an ideal candidate for this purpose. Recent experiments have shown that incorporating this compound into OLED architectures can significantly enhance device performance, paving the way for next-generation display technologies.

In addition to its electronic applications, 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone has also found utility in the pharmaceutical industry. Its role as an intermediate in drug synthesis has been explored in several studies. The compound's ability to undergo various functional group transformations makes it a valuable starting material for creating bioactive compounds with potential therapeutic applications. For example, researchers have utilized this compound to synthesize analogs with anti-inflammatory and antioxidant properties.

The synthesis of 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the condensation of acetophenone derivatives with appropriate aldehydes or ketones under acidic conditions. The formation of the cyclic acetal moiety is often achieved through an acid-catalyzed cyclization reaction, which ensures high yields and excellent stereocontrol.

From an environmental perspective, there is growing interest in understanding the degradation pathways of 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone. Recent studies have investigated its biodegradation under various conditions, with promising results indicating that the compound can be effectively metabolized by microbial communities. This finding is particularly important for industries that utilize this compound on a large scale, as it suggests that proper waste management practices can minimize its environmental impact.

In conclusion, 4'-(1,3-Dioxolan-2-yl)-3-methylbenzophenone (CAS No. 898759-82-5) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an even more prominent role in shaping future advancements in chemistry and materials science.